Cas no 1805748-07-5 (Ethyl 2-methyl-5-propionylbenzoate)

• Product Name: Ethyl 2-methyl-5-propionylbenzoate
• CAS No: 1805748-07-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5000486
• Update Time: 2025-05-21

Ethyl 2-methyl-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-5-propionylbenzoate

• Inchi： 1S/C13H16O3/c1-4-12(14)10-7-6-9(3)11(8-10)13(15)16-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： ZMQGEIBJIXYKCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(CC)=O)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-methyl-5-propionylbenzoate

Ethyl 2-methyl-5-propionylbenzoate (CAS No. 1805748-07-5): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-methyl-5-propionylbenzoate (CAS No. 1805748-07-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The compound's molecular structure, characterized by a propionyl group at the 5-position and an ethyl ester at the 1-position, makes it a versatile intermediate in the development of more complex molecules.

The synthesis of Ethyl 2-methyl-5-propionylbenzoate typically involves the reaction of methyl propionate with appropriately substituted benzoic acid derivatives. This process highlights the compound's role as a building block in organic synthesis, where it can be further modified to produce a wide range of pharmacologically active compounds. The presence of both methyl and propionyl groups enhances its reactivity, making it a valuable candidate for exploring new synthetic pathways.

In recent years, there has been growing interest in the pharmacological properties of benzoate derivatives. Studies have shown that compounds with similar structures to Ethyl 2-methyl-5-propionylbenzoate exhibit promising effects in modulating various biological pathways. For instance, research indicates that certain benzoate esters may have anti-inflammatory and analgesic properties, which could make them useful in the development of novel therapeutic agents.

The chemical stability and solubility profile of Ethyl 2-methyl-5-propionylbenzoate are also areas of active investigation. Its ability to dissolve in both polar and non-polar solvents makes it a convenient choice for formulating drug delivery systems. Additionally, its stability under various conditions ensures that it can be stored and handled without significant degradation, which is crucial for industrial applications.

One of the most intriguing aspects of Ethyl 2-methyl-5-propionylbenzoate is its potential role in medicinal chemistry. Researchers are exploring its use as a precursor for synthesizing more complex molecules with enhanced pharmacological activity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are important in treating cancers and other diseases.

The structural diversity offered by Ethyl 2-methyl-5-propionylbenzoate also makes it a valuable tool for computational chemistry studies. By leveraging advanced computational methods, scientists can predict how different modifications to its structure will affect its biological activity. This approach has led to the discovery of several novel compounds with improved therapeutic profiles.

In conclusion, Ethyl 2-methyl-5-propionylbenzoate (CAS No. 1805748-07-5) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features, combined with its reactivity and stability, make it an indispensable tool for scientists exploring new frontiers in drug development. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the advancement of modern chemistry and medicine.